2-amino-7H-naphtho[1,2,3-de]quinolin-7-one

• IUPAC Name: 15-amino-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12,14-octaen-8-one
• InChI: InChI=1S/C16H10N2O/c17-14-8-12-9-4-1-2-5-10(9)16(19)11-6-3-7-13(18-14)15(11)12/h1-8H,(H2,17,18)
• InChI Key: WNLDRDJKCNVTFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC(=NC4=CC=CC(=C43)C2=O)N
• Molecular Formula: C16H10N2O
• Molecular Weight: 246.26 g/mol

Description

Synthesis Analysis

The synthesis of naphthoquinolinones, including 2-amino-7H-naphtho[1,2,3-de]quinolin-7-one, has been explored through various methods. For instance, Sawada et al. (2012) presented a convenient synthesis method for 7H-Naphtho[1,8-gh]quinolin-7-one, a related compound, using glycerol condensation of 3-aminophenalenone, demonstrating a new pathway for synthesizing such compounds (Sawada et al., 2012). Kumaresan et al. (2019) reported the green synthesis of naphthoquinolinone derivatives catalyzed by heteropoly acid supported on montmorillonite K-10 clay, highlighting an environmentally friendly approach (Kumaresan et al., 2019).

Molecular Structure Analysis

The molecular structure of 2-amino-7H-naphtho[1,2,3-de]quinolin-7-one and related derivatives has been characterized by various spectroscopic techniques. Wu et al. (2010) investigated the synthesis and fluorescence properties of naphthyridine derivatives, providing insights into the molecular structure through electrospray ionization mass spectrometry (ESI-MS) (Wu et al., 2010).

Chemical Reactions and Properties

Research has explored the chemical reactions and properties of naphthoquinolinone derivatives. Walz et al. (2000) synthesized isoaaptamine, a compound with a structure similar to 2-amino-7H-naphtho[1,2,3-de]quinolin-7-one, demonstrating the potential for diverse chemical transformations and biological activities (Walz et al., 2000).

Physical Properties Analysis

The physical properties of naphthoquinolinone derivatives, such as solubility, melting point, and crystalline structure, are essential for understanding their applications and behavior in different environments. The research by Sobarzo-Sánchez et al. (2006) on the synthesis and theoretical study of 5,6-dimethoxy-2,3-dihydro-7H-dibenzo[de,h]quinolin-7-one provides valuable information on the physical properties through X-ray diffraction and NMR assignments (Sobarzo-Sánchez et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are crucial for the application of naphthoquinolinone derivatives. Shaikh et al. (2016) investigated the optoelectronic properties of triarylamines based on the naphthoquinoline core, providing insights into the electron donor-acceptor interactions and potential applications in semiconducting materials (Shaikh et al., 2016).

Mechanism of Action

The mechanism of action of quinolinones can vary widely depending on their specific structure and the biological system in which they are acting. Some quinolinones have been found to have antipsychotic effects.

Future Directions

Research into quinolinones and similar compounds is ongoing, with many potential applications in medicinal chemistry and drug discovery. Future research will likely continue to explore new synthesis methods, potential biological activities, and applications of these compounds.